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Compound of Interest

Compound Name: 2-Fluoro-3-nitrophenylboronic acid

Cat. No.: B585820 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the available solubility data and relevant

experimental protocols for 2-Fluoro-3-nitrophenylboronic acid. Due to the limited availability

of specific quantitative data for this compound in publicly accessible literature, this guide

leverages data from structurally analogous phenylboronic acids to provide valuable insights

into its expected solubility characteristics.

Introduction
2-Fluoro-3-nitrophenylboronic acid (C₆H₅BFNO₄, Molar Mass: 184.9 g/mol ) is a substituted

arylboronic acid of interest in organic synthesis and medicinal chemistry.[1] Its utility in cross-

coupling reactions and as a potential building block for novel chemical entities necessitates a

thorough understanding of its physicochemical properties, particularly its solubility in various

solvent systems. This guide aims to provide a comprehensive resource for researchers working

with this compound.

Solubility Data
Specific quantitative solubility data for 2-Fluoro-3-nitrophenylboronic acid is not extensively

available in the reviewed literature. However, the solubility of phenylboronic acid and its

substituted derivatives has been studied, and this data can serve as a useful proxy for

estimating the behavior of 2-Fluoro-3-nitrophenylboronic acid. The introduction of a fluorine
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atom and a nitro group is expected to influence its solubility profile due to changes in polarity

and intermolecular interactions.

The following table summarizes the solubility of the parent compound, phenylboronic acid, in a

range of common organic solvents. This data was determined using a dynamic method where

the temperature of complete dissolution of a known mole fraction of the solute was measured.

[2][3]

Table 1: Solubility of Phenylboronic Acid in Various Organic Solvents

Solvent
Mole Fraction (x) at 298.15
K (25 °C)

Mole Fraction (x) at 313.15
K (40 °C)

Chloroform 0.045 0.080

3-Pentanone 0.180 0.280

Acetone 0.250 0.380

Dipropyl ether 0.100 0.170

Methylcyclohexane 0.002 0.005

Note: This data is for the analogous compound phenylboronic acid and is intended to provide a

general indication of solubility trends.[2][3] Experimental determination of the solubility of 2-
Fluoro-3-nitrophenylboronic acid in the specific solvents of interest is highly recommended.

Experimental Protocols
A widely accepted and robust method for determining the equilibrium solubility of boronic acids

in organic solvents is the dynamic (or synthetic) method. This technique involves monitoring the

dissolution of a solid solute in a liquid upon controlled heating.[2][4][5][6]

Dynamic Method for Solubility Determination
Principle:

This method relies on the visual or instrumental detection of the temperature at which a solid-

liquid mixture of known composition becomes a single, clear liquid phase upon slow, controlled
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heating. This temperature corresponds to the saturation temperature for that specific

concentration. By repeating this measurement for various compositions, a solubility curve can

be constructed.

Apparatus:

Jacketed glass vessel

Magnetic stirrer and stir bar

Circulating thermostat bath for precise temperature control

Calibrated digital thermometer (accuracy ±0.1 K)

Luminance probe or a laser and photodetector to monitor turbidity

Analytical balance (accuracy ±0.0001 g)

Procedure:

Sample Preparation: Accurately weigh the desired amounts of 2-Fluoro-3-
nitrophenylboronic acid and the selected solvent into the jacketed glass vessel to create a

biphasic sample of a known mole fraction.

Heating and Stirring: Place the vessel in the thermostat bath and begin vigorous stirring to

ensure the mixture is homogeneous.

Controlled Heating: Heat the sample at a slow, constant rate (e.g., 0.1 K/min) to ensure that

the system remains close to equilibrium.[5]

Turbidity Monitoring: Continuously monitor the turbidity of the solution. This can be done

visually or, for higher accuracy, by measuring the intensity of a light beam passing through

the sample with a luminance probe.

Equilibrium Temperature Determination: The temperature at which the last solid particles

dissolve and the solution becomes clear is recorded as the equilibrium solubility temperature

for that composition. This is often marked by a sharp increase in light transmittance.[5]
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Data Collection: Repeat the procedure for a range of solute-solvent compositions to

generate a comprehensive solubility curve (mole fraction vs. temperature).

Visualizations
Experimental Workflow for Dynamic Solubility
Determination
The following diagram illustrates the logical workflow of the dynamic method for determining

the solubility of 2-Fluoro-3-nitrophenylboronic acid.
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Workflow for Dynamic Solubility Determination

Sample Preparation
(Weighing of solute and solvent)

Heating and Stirring
(Jacketed vessel with thermostat)

Controlled Heating Rate
(e.g., 0.1 K/min)

Turbidity Monitoring
(Luminance probe or visual)

Record Dissolution Temperature
(Clear solution endpoint)

Repeat for Different Compositions

Construct Solubility Curve
(Mole fraction vs. Temperature)
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Signaling Pathway of a Boronic Acid-Based Sensor

Sensor Activation

Detection

Boronic Acid Derivative
(Low Fluorescence)

Phenol Derivative
(High Fluorescence)

Oxidation

Analyte (e.g., H₂O₂)

Fluorescence Signal Change

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b585820#2-fluoro-3-nitrophenylboronic-acid-solubility-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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